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Compound of Interest

Compound Name: Ethanol-170

Cat. No.: B1507999

For researchers, scientists, and drug development professionals, the precise tracking of
molecules through complex biological and chemical systems is paramount. Isotopically labeled
compounds, such as Ethanol-170, offer a powerful tool for elucidating metabolic pathways,
reaction mechanisms, and drug metabolism. This technical guide provides an in-depth
overview of the commercial availability of Ethanol-170, its key applications, and detailed
experimental considerations.

Commercial Availability of Ethanol-170

The primary commercial supplier of Ethanol-170 is Sigma-Aldrich (a subsidiary of Merck). For
researchers requiring different specifications or larger quantities, Cambridge Isotope
Laboratories, Inc. (CIL) offers custom synthesis services for a wide range of stable isotope-
labeled compounds, including the potential for custom production of Ethanol-170 to meet

specific research needs.[1]

Below is a summary of the product specifications for Ethanol-170 available from Sigma-
Aldrich.

) Product CAS Linear Isotopic Chemical
Supplier _ _
Name Number Formula Purity Purity
Sigma- 20 atom %
] Ethanol-170 255043-66-4 CHsCH2'70 99% (CP)
Aldrich 170
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Synthesis of Ethanol-170

While detailed proprietary synthesis methods are not publicly disclosed by commercial
suppliers, the synthesis of 1’O-labeled alcohols can be achieved through established organic
chemistry reactions. A common conceptual approach involves the acid-catalyzed hydration of
ethylene using ’O-enriched water (H2170) as the labeling agent.

A generalized synthetic scheme is presented below. It is important to note that specific reaction
conditions, such as temperature, pressure, and catalyst choice, are critical for optimizing yield
and isotopic incorporation.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1507999?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1507999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Acid Catalyst (e.g., HsPOa)

7O-Enriched Water (H21"0O) Ethylene (H2C=CH:)
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Cytosol

Alcohol Dehydrogenase (ADH)

Ethanol-t’O
(CH3CH2'70OH)
NAD* — NADH
Mitochondria
Acetaldehyde
Aldehyde Dehydrogenase (ALDH) (CHsCHO)

Acetaldehyde
(CH3CHO)

NAD* —» NADH

Acetate
(CHsCOO")
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Experimental Workflow
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact
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